![molecular formula C15H14N4O4 B3005554 N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-2-methoxynicotinamide CAS No. 1334368-77-2](/img/structure/B3005554.png)
N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-2-methoxynicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-2-methoxynicotinamide, also known as DMF-Ox-NMN, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Antimicrobial and Antifungal Activities
Research into oxadiazole derivatives, including structures similar to N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-2-methoxynicotinamide, has demonstrated promising antimicrobial and antifungal properties. These compounds, synthesized through various chemical reactions, have been evaluated against a spectrum of bacterial and fungal strains. Their efficacy is attributed to the oxadiazole core, a heterocyclic compound known for its bioactive potential. The study conducted by Kaplancıklı et al. (2012) on novel oxadiazole derivatives highlighted their significant antimicrobial activity against pathogens like Pseudomonas aeruginosa and Candida albicans, showcasing their potential as antimicrobial agents (Kaplancıklı et al., 2012).
Anticancer Properties
Oxadiazole derivatives have also been identified for their anticancer properties. These compounds have been synthesized and tested against various cancer cell lines, demonstrating the potential for development as anticancer agents. A study by Ahsan et al. (2014) synthesized novel oxadiazole analogues and evaluated their anticancer activity, finding some compounds to exhibit selective potency against melanoma, leukemia, breast cancer, and colon cancer cell lines. This suggests the therapeutic potential of oxadiazole derivatives in cancer treatment (Ahsan et al., 2014).
Synthesis and Characterization
The chemical synthesis and characterization of oxadiazole derivatives, including those similar to N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-2-methoxynicotinamide, form a significant area of research. These studies focus on developing novel synthetic routes and understanding the chemical properties of these compounds. For instance, the work by Chen et al. (2004) on the synthesis of a methoxy-substituted carbonyl ylide from oxadiazoline precursors contributes to the broader understanding of oxadiazole chemistry and its potential applications in creating bioactive molecules (Chen et al., 2004).
properties
IUPAC Name |
N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-2-methoxypyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O4/c1-8-7-11(9(2)22-8)14-18-19-15(23-14)17-12(20)10-5-4-6-16-13(10)21-3/h4-7H,1-3H3,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JABNXYJPBCRUMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C2=NN=C(O2)NC(=O)C3=C(N=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-2-methoxynicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.